Insulin-like growth factor-II mRNA binding protein 3 (199-207)

• sequence: RLLVPTQFV
• source: Homo sapiens (human)
• synonym: Insulin-like growth factor-II mRNA binding protein 3 (199-207)

Description

Insulin-like growth factor-II mRNA binding protein 3

Scientific Research Applications

Role in Testicular Function and Germ Cell Development

• IGF-II mRNA BP3 is significant in testicular function and germ cell development. It is abundant in testicular blood vessels and peritubular connective tissue, with specific high-affinity binding proteins (IGFBPs) expressed in various cellular components of the testis. This suggests a vital role for IGFs in these processes (Zhou & Bondy, 1993).

Involvement in Late Developmental Regulation

• IGF-II mRNA BP3 is part of a family of IGF-II mRNA-binding proteins (IMPs) that repress translation in late development. IMPs have multiple attachments to the 5′ untranslated regions (UTRs) of IGF-II leader 3 mRNA, indicating their role in controlling IGF-II biosynthesis during late mammalian development (Nielsen et al., 1999).

Correlation with Histologic Grade in Lung Adenocarcinoma

• In lung adenocarcinoma, IGF-II mRNA BP3 expression correlates with the histologic grade of the cancer. It is strongly and diffusely expressed in many moderately/poorly differentiated adenocarcinomas, suggesting an association with aggressive biological behavior (Findeis-Hosey et al., 2010).

Expression in Osteosarcoma as a Prognostic Biomarker

• In osteosarcoma, the expression of IGF-II mRNA BP3 is correlated with tumor metastasis. This suggests its potential as an independent prognostic factor for cases with a high potential for metastasis (Do et al., 2008).

Role in Cord Blood CD34+ Stem Cells

• CRD-BP/IMP1, closely related to IGF-II mRNA BP3, characterizes cord blood CD34+ stem cells. Its expression affects c-myc and IGF-II expression in cancer cells, indicating a role in cell proliferation and potentially in cancer progression (Ioannidis et al., 2005).

Impact on Tumor Invasion and Prognosis in Hepatocellular Carcinoma

• IMP3, an RNA-binding protein related to IGF-II mRNA BP3, plays a crucial role in tumor invasion and metastasis in hepatocellular carcinoma. Its expression predicts early tumor recurrence and poor prognosis, underscoring its significance in cancer biology (Jeng et al., 2008).

Significance in Intrahepatic Cholangiocarcinoma

• The expression of IMP3 in intrahepatic cholangiocarcinoma is a marker for early tumor recurrence and poor prognosis, suggesting its role in aggressive tumor behavior and as a target for adjuvant therapy (Chen et al., 2013).

Influence on Gut Development and Dwarfism

• IMP1, part of the IGF-II mRNA BP3 family, is essential for normal growth and development, especially in the gut. Its deficiency in mice leads to growth retardation and impaired gut development, indicating its crucial role in these processes (Hansen et al., 2004).